![molecular formula C9H16ClNO3 B6184489 methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride CAS No. 2624126-17-4](/img/no-structure.png)
methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride
Overview
Description
Methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride, also known as MAMOX-HCl, is an organic compound with a wide range of applications in scientific research. It is an amino acid derivative that can be synthesized from other compounds, and it has been used to study a variety of biochemical and physiological processes.
Scientific Research Applications
Methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the central nervous system, as well as to study the effects of hormones on the body. It has also been used to study the effects of environmental pollutants on the body, as well as to study the effects of certain diseases.
Mechanism of Action
Methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride acts as an agonist at certain receptors in the body. It binds to these receptors and activates them, which in turn leads to a variety of biochemical and physiological effects. These effects can include changes in hormone levels, changes in neurotransmitter levels, and changes in the body’s response to certain drugs.
Biochemical and Physiological Effects
methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain hormones, such as epinephrine and norepinephrine. It also has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin. In addition, it has been shown to have an effect on the body’s response to certain drugs, such as opioids and benzodiazepines.
Advantages and Limitations for Lab Experiments
Methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride is a relatively stable compound, and it has been used successfully in a variety of laboratory experiments. It has the advantage of being relatively easy to synthesize, and it is also relatively easy to store and handle. However, it does have some limitations. For example, it is not very soluble in water, and it can be toxic if ingested in large amounts.
Future Directions
There are a number of potential future directions for research involving methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride. One potential direction is to explore its effects on the body’s response to certain drugs, such as opioids and benzodiazepines. Another potential direction is to explore its effects on the body’s response to certain hormones, such as epinephrine and norepinephrine. Additionally, further research could be done to explore its effects on the body’s response to certain environmental pollutants. Finally, further research could be done to explore its effects on the body’s response to certain diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
Methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride can be synthesized from the reaction of methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate and hydrochloric acid. The reaction is carried out in an aqueous solution at a temperature of 40-50°C. The reaction is complete when the pH of the solution is between 7.0 and 8.0. The product is then isolated by filtration and dried.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride involves the reaction of a starting material with a series of reagents to form the final product. The pathway should be designed to ensure high yield and purity of the product.", "Starting Materials": [ "Methyl 2-oxabicyclo[3.1.1]heptane-4-carboxylate", "Formaldehyde", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Methyl 2-oxabicyclo[3.1.1]heptane-4-carboxylate is reacted with formaldehyde and ammonia in the presence of hydrochloric acid to form methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate.", "Step 2: The product from step 1 is then treated with sodium hydroxide to form the free base of the compound.", "Step 3: The free base is then reacted with hydrochloric acid in ethanol to form the final product, methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride." ] } | |
CAS RN |
2624126-17-4 |
Product Name |
methyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate hydrochloride |
Molecular Formula |
C9H16ClNO3 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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